Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate

• Molecular Formula: C11H11F3O4
• Molecular Weight: 264.20 g/mol
• IUPAC Name: methyl 2-[4-hydroxy-2-(2,2,2-trifluoroethoxy)phenyl]acetate
• InChI: InChI=1S/C11H11F3O4/c1-17-10(16)4-7-2-3-8(15)5-9(7)18-6-11(12,13)14/h2-3,5,15H,4,6H2,1H3
• InChI Key: MZXQJLWJGVRHFR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)O)OCC(F)(F)F

Description

Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate is a useful research compound. Its molecular formula is C11H11F3O4 and its molecular weight is 264.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-benzyloxy-2-(2,2,2-trifluoroethoxy)phenylacetate from Step 3 in MeOH was added palladium black (250 mg). The mixture was stirred under an atmosphere of hydrogen gas (1 atm) for 3 h. The hydrogen was removed by bubbling argon through the mixture for 10 min, and the catalyst was removed by filtration. The filtrate solvents were removed inder reduced pressure and the residue was purifed by pressurized silica gel column chromatography using 1:3 EtOAc:hexanes as eluant to give methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate as a solid (HPLC retention time=18.1 min (method D)).